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Compound of Interest

Compound Name:
5-Bromo-2-hydroxy-3-

methoxybenzaldehyde

Cat. No.: B183005 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-hydroxy-3-methoxybenzaldehyde
This guide provides crucial safety and logistical information for the handling and disposal of 5-
Bromo-2-hydroxy-3-methoxybenzaldehyde, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is vital for ensuring personal safety

and proper laboratory practice.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-hydroxy-3-methoxybenzaldehyde is a chemical that requires careful handling

due to its potential health hazards. According to safety data, it can cause skin irritation, serious

eye irritation, and may lead to respiratory irritation[1][2][3]. Therefore, a comprehensive

personal protective equipment plan is mandatory.

Summary of Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

eyeshields.[1][3]

Protects against splashes and

dust that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or protective clothing.[1]

[4][5]

Prevents skin contact which

can lead to irritation.

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood.[1][4]

[6] A dust mask (type N95) is

recommended.[3] If ventilation

is inadequate, a NIOSH-

approved respirator for organic

vapors should be used.[6]

Minimizes inhalation of dust or

vapors that can cause

respiratory tract irritation.

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Bromo-2-hydroxy-3-
methoxybenzaldehyde.

Property Value

Molecular Formula C₈H₇BrO₃[2]

Molecular Weight 231.04 g/mol [2]

Melting Point 125-127 °C[3]

Form Solid[3]

Operational Plan for Safe Handling
A systematic approach to handling 5-Bromo-2-hydroxy-3-methoxybenzaldehyde from

receipt to disposal is critical for safety.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.[1]

Ensure the storage area is clearly labeled.

2. Handling and Use:

All handling of this chemical should be conducted in a well-ventilated area or a designated

chemical fume hood.[1][4][6]

Before starting work, ensure that an eyewash station and a safety shower are readily

accessible.[1]

Wear the mandatory PPE as detailed in the table above.

Avoid breathing in dust or vapors.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

3. Accidental Release Measures:

In case of a spill, sweep up the solid material and place it into a suitable, labeled container

for disposal.[1]

Avoid generating dust.

Ensure adequate ventilation.

Disposal Plan
Proper disposal of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde and its waste is crucial to

prevent environmental contamination.
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Waste Segregation: As a halogenated organic compound, all waste containing this chemical

must be collected in a designated and clearly labeled "Hazardous Waste" or "Halogenated

Organic Waste" container.[4][6][7] This includes any contaminated consumables like gloves

and paper towels.

Container Management: Keep the waste container tightly closed when not in use.

Disposal Procedure: Do not dispose of this chemical down the drain.[1] All waste must be

disposed of through an approved hazardous waste disposal plant.[1] Follow your institution's

specific hazardous waste disposal procedures.

Experimental Workflow
The following diagram outlines the standard workflow for the safe handling of 5-Bromo-2-
hydroxy-3-methoxybenzaldehyde.
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Caption: Safe handling workflow for 5-Bromo-2-hydroxy-3-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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